Cas no 98224-28-3 (1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine)
98224-28-3 structure
Product Name:1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine
CAS No:98224-28-3
MF:C13H18N2O2
MW:234.294223308563
CID:1123558
PubChem ID:10444035
Update Time:2025-04-20
1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine
- 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)piperazine
- 98224-28-3
- RKUNMQZMSRXTAU-UHFFFAOYSA-N
- Piperazine, 1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-
- SCHEMBL4243350
- DTXSID10440034
- DB-102567
-
- Inchi: 1S/C13H18N2O2/c1-3-11(15-7-5-14-6-8-15)13-12(4-1)16-9-2-10-17-13/h1,3-4,14H,2,5-10H2
- InChI Key: RKUNMQZMSRXTAU-UHFFFAOYSA-N
- SMILES: O1CCCOC2=CC=CC(=C12)N1CCNCC1
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 33.7Ų
1-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-Piperazine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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